Cas no 112997-65-6 (Butanoic acid,4-[[4-(aminosulfonyl)phenyl]amino]-4-oxo-, ammonium salt (1:1))

• Product Name: Butanoic acid,4-[[4-(aminosulfonyl)phenyl]amino]-4-oxo-, ammonium salt (1:1)
• CAS No: 112997-65-6
• MF: C₁₀H₁₅N₃O₅S
• MW: 289.3082010746
• CID: 177158
• PubChem ID: 60587
• Update Time: 2025-04-19

Butanoic acid,4-[[4-(aminosulfonyl)phenyl]amino]-4-oxo-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[4-(aminosulfonyl)phenyl]amino]-4-oxo-, ammonium salt (1:1)
• azanium,4-oxo-4-(4-sulfamoylanilino)butanoate
• DTXSID60150252
• BUTANOIC ACID, 4-((4-(AMINOSULFONYL)PHENYL)AMINO)-4-OXO-, MONOAMMONIUM SALT
• 112997-65-6
• 4-((4-(Aminosulfonyl)phenyl)amino)-4-oxobutanoic acid monoammonium salt

• Inchi： 1S/C10H12N2O5S.H3N/c11-18(16,17)8-3-1-7(2-4-8)12-9(13)5-6-10(14)15;/h1-4H,5-6H2,(H,12,13)(H,14,15)(H2,11,16,17);1H3
• InChI Key： VZIBLYKHIWXPSR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC(=O)[O-])=O)(N)(=O)=O.[NH4+]

Computed Properties

• Exact Mass: 289.07335
• Monoisotopic Mass: 289.073241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139

Experimental Properties

• Boiling Point: 663.2°Cat760mmHg
• Flash Point: 354.9°C
• PSA: 165.89